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Compound of Interest

Compound Name: dATP-Na2

Cat. No.: B12058022

Get Quote

Executive Summary
2'-Deoxyadenosine-5'-triphosphate disodium salt (dATP-Na2) is a fundamental reagent in

molecular biology, serving as a critical substrate for DNA polymerases in PCR, sequencing,

and labeling reactions. While dATP is robust under optimal conditions, it is susceptible to

hydrolysis and thermal degradation, leading to the accumulation of diphosphates (dADP),

monophosphates (dAMP), and pyrophosphate—inhibitors that compromise amplification

efficiency and fidelity.

This guide provides a scientifically grounded protocol for the preparation, handling, and long-

term storage of dATP-Na2. It moves beyond generic advice to explain the physicochemical

reasons for specific buffers and temperatures, ensuring researchers can maintain reagent

integrity for years.

Chemical & Physical Properties
Understanding the intrinsic properties of dATP-Na2 is the first step in preventing degradation.

The "Na2" designation indicates the disodium salt form, which is preferred over the free acid

due to its superior solubility and neutral pH in solution.
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Property Value / Description

Chemical Name
2'-Deoxyadenosine-5'-triphosphate, disodium

salt

Molecular Formula

ngcontent-ng-c2977031039="" _nghost-ng-

c1310870263="" class="inline ng-star-inserted">

(Anhydrous)

Molecular Weight
~535.1 g/mol (Anhydrous); ~551.15 g/mol

(Trihydrate, common commercial form)

Solubility
Highly soluble in water (>100 mM); Insoluble in

ethanol

259 nm (pH 7.[1][2]0)

Extinction Coefficient (

)
at 259 nm (pH 7.0)

pKa Values

The

-phosphate has a pKa

6.5–7.0.

Critical Insight: The pKa of the secondary phosphate ionization is near neutral pH. This means

dATP acts as a weak buffer itself. However, in unbuffered water (often acidic due to dissolved

, pH ~5.0), the equilibrium shifts, accelerating acid-catalyzed hydrolysis.

Mechanisms of Instability
The primary threat to dATP stability is hydrolysis of the phosphoanhydride bonds.
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Acid-Catalyzed Hydrolysis
At acidic pH (< 6.0), the oxygen atoms bridging the phosphate groups become protonated. This

weakens the P-O-P bonds, making them susceptible to nucleophilic attack by water.

Pathway: dATP

dADP +

dAMP +

Consequence: Loss of substrate concentration and release of pyrophosphate (

), a potent inhibitor of DNA polymerases.

Thermal Degradation
High temperatures increase the kinetic energy of the system, increasing the rate of

spontaneous hydrolysis.

Rule of Thumb: dNTP half-life decreases by ~10-fold for every 10°C increase above ambient

temperature.

Diagram: dATP Degradation Pathway

Figure 1: Acid-catalyzed hydrolysis pathway of dATP leading to inhibitor formation.
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Protocol: Preparation & Storage
Buffer Selection: The "Water vs. Tris" Debate

Water (Milli-Q): Risky. Pure water absorbs

from air, lowering pH to ~5.0. This acidic environment accelerates hydrolysis.

Tris-HCl (pH 7.5 - 8.0):Recommended. Tris provides a stable buffering capacity that

maintains the pH in the optimal range where the phosphoanhydride bonds are most stable.

Preparation of 100 mM Stock Solution
Reagents: dATP-Na2 Lyophilized Powder, 100 mM Tris-HCl (pH 8.0), Nuclease-free water.

Calculation: Always check the specific molecular weight (MW) on the Certificate of Analysis

(CoA), as hydration states vary (e.g.,

).

Step-by-Step Protocol:

Equilibrate: Allow the lyophilized vial to reach room temperature before opening (prevents

condensation).

Dissolve: Add 100 mM Tris-HCl (pH 8.0) to the vial. Do not use water alone.

Note: If the specific MW is 551.15 g/mol (trihydrate), to make 1 mL of 100 mM solution,

use 55.1 mg of powder.

Mix: Vortex gently or invert. Do not heat.

Verify pH: Spot check pH with a micro-pH strip; ensure it is between 7.0 and 8.0. Sodium

salts usually yield a neutral pH, but buffering guarantees it.

Quantify: Measure absorbance at 259 nm using a spectrophotometer (dilute 1:5000 in

buffer). Calculate actual concentration using

.
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Storage Strategy
Short-Term (Weeks): -20°C.

Long-Term (Years): -80°C.

Freeze-Thaw: Limit to < 10 cycles. Aliquoting is mandatory.

Diagram: Storage Workflow

Figure 2: Optimal workflow for reconstitution and storage to minimize freeze-thaw cycles.
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Quality Control (QC) & Validation
To ensure experimental rigor, validate dATP stocks periodically.
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Analytical QC: HPLC (Gold Standard)
Column: C18 Reverse Phase (e.g., 5 µm, 4.6 x 150 mm).

Mobile Phase:

Buffer A: 100 mM Triethylammonium Acetate (TEAA), pH 7.0.

Buffer B: Acetonitrile.

Gradient: 0-20% B over 20 minutes.

Detection: UV at 260 nm.[3]

Acceptance Criteria: >99% purity (Area under curve). dATP elutes after dADP and dAMP

due to higher hydrophobicity from the ion-pairing agent.

Functional QC: Low-Copy PCR
A degraded dNTP mix will fail to amplify low-copy targets or long fragments first.

Template: 1 ng of genomic DNA or plasmid.

Target: Amplify a >2 kb fragment (requires high processivity).

Readout: Run on agarose gel.

Pass: Bright, single band.

Fail: Smear or no band (indicates hydrolysis or pyrophosphate inhibition).
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Observation Probable Cause Corrective Action

Precipitate in Tube
High concentration salt effect

or low temp.

Warm to RT and vortex. If

persistent, check pH (may be

too low).

PCR Failure (No Band)

Hydrolysis (dATP ngcontent-

ng-c2977031039="" _nghost-

ng-c1310870263=""

class="inline ng-star-inserted">

dADP).

Check dATP on HPLC.[4][5] If

>5% dADP, discard.

PCR Smearing
Pyrophosphate contamination.

[5]

Use fresh aliquots. Ensure

storage was at -20°C/-80°C.

Acidic pH (< 6.0)
Dissolved in water,

absorption.[4]

Adjust pH with 1M Tris (pH 8.5)

or discard and re-make in Tris

buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058022?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

